BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Ethyl Nitrate
as a Rocket Propellant

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethyl nitrate is a volatile and highly explosive material. The protocols described
herein are intended for informational purposes and should only be performed by trained
professionals in a controlled laboratory or testing environment with appropriate safety
measures in place.

Application Notes

Ethyl nitrate (C2HsNO3) is an energetic organic nitrate ester that has been explored for its
potential use as a monopropellant and a component in bipropellant systems in rocketry. As a
monopropellant, it decomposes exothermically to produce hot gas, generating thrust. Its use in
rocketry is limited, but it serves as an important case study in the broader field of energetic
materials, which has relevance in both propulsion and specialized chemical synthesis.

Properties and Performance: Ethyl nitrate is a colorless, volatile liquid with a sweet, pleasant
odor.[1][2] It is denser than water and insoluble in it, but soluble in organic solvents like ethanol
and ether.[2] Its primary appeal as a propellant lies in its ability to decompose and release a
significant amount of energy. However, it is a sensitive explosive, prone to detonation from
shock, impact, or high temperatures.[1][3] This high sensitivity presents significant challenges
for its practical application in propulsion systems, which demand high levels of safety and
reliability.
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While specific impulse (Isp) data for pure ethyl nitrate as a monopropellant is not readily
available in the reviewed literature, it has been noted to enhance the performance of other
propellants. For instance, the addition of 60% ethyl nitrate to n-propyl nitrate (NPN) has been
reported to result in an 8% improvement in specific impulse, though this also increases the
sensitivity of the mixture.[4]

Relevance to Drug Development Professionals: While seemingly disparate, the study of
energetic materials like ethyl nitrate can offer insights for drug development professionals,
particularly in the areas of:

» Organic Synthesis: The synthesis of nitrate esters is a fundamental process in the creation of
various pharmaceuticals, especially vasodilators (e.g., nitroglycerin). The protocols for
nitration, purification, and handling of these reactive compounds are directly applicable.

o Safety and Handling of Hazardous Chemicals: The stringent safety protocols required for
handling explosive and volatile compounds are best practices that can be adapted for
managing other hazardous reagents and intermediates in a pharmaceutical laboratory.

o Thermal Analysis: Understanding the thermal decomposition pathways and stability of
molecules is critical in both propellant research and drug stability testing. The techniques
used to study the decomposition of ethyl nitrate are analogous to those used to determine
the shelf-life and degradation products of pharmaceuticals.

Quantitative Data Summary

The following table summarizes the key physical, chemical, and performance characteristics of
ethyl nitrate.
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Property Value Units
Molecular Formula C2HsNOs

Molar Mass 91.07 g/mol
Appearance Colorless liquid

Density 1.1084 (at 20 °C) g/cm3
Melting Point -102 °C
Boiling Point 87.5 °C
Vapor Pressure 64.0 (at 25 °C) mmHg
Flash Point -37 °C
Detonation Velocity 6,010 m/s
Oxygen Balance -61.5 %
Heat of Combustion 322.4 kcal/mol (vapor)

Specific Impulse (Isp)

Data not available

S

Experimental Protocols
Protocol 1: Synthesis of Ethyl Nitrate via Esterification

of Ethanol

This protocol describes the synthesis of ethyl nitrate by the nitration of ethanol, a method that

requires stringent safety controls due to the explosive nature of the product.

Materials:

Urea

Granular Calcium Chloride

Absolute Ethyl Alcohol (Ethanol)

Concentrated Nitric Acid (d=1.4)
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« Distillation apparatus with a dropping funnel and reflux condenser
e Separatory funnel

e Ice bath

Procedure:

» Acid Purification: Before synthesis, boil the concentrated nitric acid with a small amount of
urea (e.g., 0.5 g per 60 g of acid) to remove any dissolved nitrous oxides, which can
increase the risk of explosion. Cool the acid to room temperature.

« Initial Reaction Mixture: In a distillation flask, combine 38 g of absolute ethyl alcohol, 6 g of
urea, and 60 g of the purified, cooled concentrated nitric acid. The urea serves to neutralize
any nitrous acid that may form during the reaction.

« Distillation: Gently heat the mixture. When approximately one-third of the initial volume has
distilled over, begin the slow, dropwise addition of a pre-mixed solution of 100 g of purified
concentrated nitric acid and 75 g of absolute ethyl alcohol from the dropping funnel.

» Continue Distillation: Maintain a slow and steady distillation rate until no more product comes
over. The entire distillation process must be conducted with extreme care, as ethyl nitrate
can explode upon overheating.

 Purification: a. Transfer the distillate to a separatory funnel. Wash the crude ethyl nitrate
three times with water, using a double volume of water for the first wash to remove excess
acid and alcohol. b. Separate the ethyl nitrate layer (bottom layer) and dry it by allowing it to
stand for several hours in contact with granular calcium chloride.

» Final Distillation (High Risk): Decant the dried ethyl nitrate into a clean distillation
apparatus. Perform a final, very gentle distillation. Collect the fraction that boils at 87 °C.
WARNING: This final purification step carries a serious risk of explosion and should only be
performed behind a blast shield with remote handling.

Protocol 2: Safe Handling and Storage of Ethyl Nitrate
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WARNING: Ethyl nitrate is shock-sensitive, thermally unstable, and toxic. Inhalation or skin

contact can cause severe headaches.[1]

Personal Protective Equipment (PPE):

Wear fire/flame-resistant and impervious clothing.
Use chemical-impermeable gloves (inspect before use).
Wear tightly fitting safety goggles with side-shields.

If exposure limits are exceeded or irritation is experienced, use a full-face respirator.

Handling:

Handle only in a well-ventilated area, preferably within a fume hood rated for explosive
materials.

Use non-sparking tools and ensure all equipment is properly grounded to prevent
electrostatic discharge.

Avoid contact with skin and eyes.

Do not subject the material to grinding, shock, or friction.

Storage:

Do not store pure ethyl nitrate. Due to its instability, it should be synthesized in situ and
used as quickly as possible.

If temporary storage is unavoidable, store in a cool, dry, well-ventilated, and explosion-proof
location, away from heat sources and incompatible materials (e.g., reducing agents, acids,
bases).

Disposal:

Small quantities can be disposed of by detonation in a designated safe area by qualified
personnel.
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 Alternatively, heavily dilute the ethyl nitrate with a flammable solvent (e.g., ethanol) and
burn it in a controlled incinerator.

» For chemical neutralization, the diluted ethyl nitrate solution can be very slowly and
carefully treated with a diluted solution of sodium hydroxide in alcohol, while keeping the
solution cooled in an ice bath. This reaction is hazardous and should only be performed by
an experienced chemist.

Protocol 3: Generalized Static Firing Test of a Liquid
Monopropellant Thruster

This protocol provides a generalized workflow for the static fire testing of a liquid
monopropellant thruster. It must be adapted with specific safety measures for ethyl nitrate.

Objective: To measure the performance characteristics (thrust, chamber pressure, specific
impulse) of a thruster using a liquid monopropellant.

Equipment:

« Static fire test stand with a load cell for thrust measurement.

* Monopropellant-compatible thruster (engine).

o Pressurized propellant tank and feed system (lines, valves, regulators).
o Data acquisition system (DAQ) to record measurements from sensors.
e Pressure transducers (for tank, pre-injector, and chamber pressure).

e Thermocouples.

e Remote control system for valve actuation and emergency shutdown.

» High-speed camera for visual monitoring of the exhaust plume.

Procedure:
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Pre-Test Setup and Safety Checks: a. Secure the thruster to the test stand. b. Install all
sensors (load cell, pressure transducers, thermocouples) and connect them to the DAQ. c.
Perform a leak check of the entire propellant feed system using an inert gas (e.g., nitrogen).
d. Clear the test area of all non-essential personnel. e. Verify the functionality of the remote
control and emergency shutdown systems.

Cold Flow Test: a. Fill the propellant tank with an inert, non-flammable liquid with similar
viscosity to the monopropellant (e.g., water). b. Pressurize the system to the planned
operating pressure. c. Remotely open the main propellant valve for a short duration to verify
the integrity of the flow path and check for leaks under pressure.

Propellant Loading: a. Following a successful cold flow test, vent the system and replace the
inert liquid with ethyl nitrate. This should be done remotely or with minimal personnel
exposure, using appropriate PPE.

Hot Fire Test Sequence: a. Arm the data acquisition system to begin recording. b. Pressurize
the propellant tank to the target pressure. c. Announce the start of the hot fire sequence. d.
Remotely open the main propellant valve to initiate propellant flow into the thruster. e. If the
thruster requires an igniter, activate it according to the specified timing. (For
monopropellants, decomposition is often initiated by a catalyst bed). f. Run the test for the
planned duration (typically a few seconds). g. Monitor all data channels in real-time from the
control room.

Shutdown and Post-Test: a. Close the main propellant valve to terminate the firing. b. Purge

the feed lines with an inert gas to remove any residual propellant. c. Allow the engine to cool
down. d. Once the area is deemed safe, personnel may approach to inspect the hardware. e.
Download and analyze the test data to calculate performance metrics.

Mandatory Visualizations
Synthesis of Ethyl Nitrate
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Caption: Workflow for the synthesis of ethyl nitrate from ethanol and nitric acid.
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Thermal Decomposition Pathway of Ethyl Nitrate
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Caption: Primary thermal decomposition pathway of ethyl nitrate.
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Caption: Logical workflow for a generalized static fire test of a monopropellant engine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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